Cas no 134649-61-9 (Butanoic acid, 3-methyl-2-(phenylsulfonyl)-)

Butanoic acid, 3-methyl-2-(phenylsulfonyl)- structure
134649-61-9 structure
Product Name:Butanoic acid, 3-methyl-2-(phenylsulfonyl)-
CAS No:134649-61-9
MF:C11H14O4S
MW:242.291462421417
CID:1235962
Update Time:2024-08-03

Butanoic acid, 3-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-methyl-2-(phenylsulfonyl)-
    • Inchi: 1S/C11H14O4S/c1-8(2)10(11(12)13)16(14,15)9-6-4-3-5-7-9/h3-8,10H,1-2H3,(H,12,13)
    • InChI Key: CBBAHBOTQLDRMV-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C(S(C1=CC=CC=C1)(=O)=O)C(C)C

Experimental Properties

  • Density: 1.257±0.06 g/cm3(Predicted)
  • Melting Point: 110.5-111.5 °C
  • Boiling Point: 444.7±37.0 °C(Predicted)
  • pka: 2.49±0.10(Predicted)
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